5-amino-6-methoxy-1,3-dihydro-2H-benzimidazol-2-one

• IUPAC Name: 5-amino-6-methoxy-1,3-dihydrobenzimidazol-2-one
• InChI: InChI=1S/C8H9N3O2/c1-13-7-3-6-5(2-4(7)9)10-8(12)11-6/h2-3H,9H2,1H3,(H2,10,11,12)
• InChI Key: KIZFSHBBEAAUOZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1N)NC(=O)N2
• Molecular Formula: C8H9N3O2
• DSSTOX Substance ID: DTXSID60589902
• Molecular Weight: 179.18 g/mol
• CAS No.: 65740-56-9

Description

5-Amino-6-methoxy-1,3-dihydro-2H-benzimidazol-2-one, also known as AMB-2, is a compound belonging to the benzimidazole family of heterocyclic compounds. This compound has been studied for its potential applications in the areas of medicine, pharmacology, and biochemistry. AMB-2 has been found to have a variety of biochemical and physiological effects, as well as a range of advantages and limitations for laboratory experiments.

Scientific Research Applications

Synthesis and Antimicrobial Properties

• A study detailed the synthesis of novel pyrimidines using benzene-1,3-diol, which included derivatives of 5-amino-6-methoxy-1,3-dihydro-2H-benzimidazol-2-one. These compounds were tested for antimicrobial properties against various bacteria and fungi, showing moderate to high antibacterial and antifungal activities (Murthy, Suhasini, & Anjali, 2012).

Antineoplastic and Antifilarial Potential

• Research on methyl and ethyl 5-(alkoxycarbonyl)-1H-benzimidazole-2-carbamates, including 5-amino-1H-benzimidazole-2-carbamates, indicated significant growth inhibition in L1210 cells, suggesting potential antineoplastic and antifilarial applications. The compounds showed mitotic spindle poisoning effects and significant in vivo antifilarial activity against various adult worms (Ram et al., 1992).

Cancer Research

• A study in the field of cancer research explored the structure-activity relationship of PI 3-kinase inhibitors, including a 6-amino-4-methoxy analogue of 1H-benzimidazole. This compound exhibited enhanced potency against class Ia PI 3-kinase enzymes and demonstrated significant in vivo efficacy in reducing cancer growth in a U87MG human glioblastoma tumor model (Rewcastle et al., 2011).

Synthesis Techniques and Molecular Structures

• Another study focused on the synthesis of highly substituted 6-(1H-benzimidazol-1-yl)-5-nitrosopyrimidin-2-amines, utilizing intermediates derived from 6-methoxy-1H-benzimidazole. This research contributed to understanding the molecular and supramolecular structures of these compounds, which could have implications for further scientific applications (Cobo et al., 2018).

Antimicrobial Screening

• A study on benzimidazolone derivatives, including 6-amino-1,3-dihydro-2H-benzimidazol-2-one, highlighted their synthesis and subsequent testing for antibacterial, antituberculosis, and antifungal activity. These compounds demonstrated significant activity against certain microorganisms and Mycobacterium tuberculosis (Karale, Rindhe, & Rode, 2015).

Antiviral Properties

• Research on benzimidazole ribonucleosides, involving derivatives such as 5-amino and 6-amino 1H-benzimidazole, showed potential antiviral activity against human cytomegalovirus (HCMV) and herpes simplex virus. These findings suggest the importance of this compound in antiviral drug development (Zou, Ayres, Drach, & Townsend, 1996).

Safety and Hazards

The compound is classified under Acute Tox. 4 Oral hazard classification, indicating that it may be harmful if swallowed. It is recommended to handle the compound with care and follow appropriate safety measures.

Future Directions

The compound is used as an important intermediate in the synthesis of pigment orange 64. Given its applications in the synthesis of various organic pigments, dyes, and medicines, future research could explore its potential uses in these fields.